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Compound of Interest

Compound Name: Trimethylthiourea

Cat. No.: B1303496

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical health and safety information for
trimethylthiourea, a compound of interest in various research and development applications.
This document summarizes key toxicological data, outlines experimental protocols from pivotal
studies, and visualizes its mechanism of action to ensure safe handling and informed use in a
laboratory setting.

Hazard Identification and Classification

Trimethylthiourea is classified as harmful if swallowed.[1][2] Upon heating to decomposition, it
can emit toxic fumes containing nitrogen and sulfur oxides.[3] Long-term exposure studies
have indicated that trimethylthiourea is carcinogenic in female rats, specifically causing
follicular-cell carcinomas of the thyroid.[1]

Toxicological Data Summary

The following tables summarize the available quantitative toxicological data for
trimethylthiourea.

Table 1: Acute Toxicity
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Route of Exposure  Species Value Reference
Oral Rat LD50 = 920 mg/kg [4]
Dermal - No data available -
Inhalation - No data available -
Table 2: Carcinogenicity
. Exposure Dosage o
Species Sex Findings Reference
Route Levels
Dose-related
increase in
) follicular-cell
Fischer 344 ] 250 ppm, 500 ]
Female Dietary carcinomas [1]
Rats ppm ]
of the thyroid.
Considered
carcinogenic.
No sufficient
Fischer 344 ) 250 ppm, 500  evidence of
Male Dietary _ o1
Rats ppm carcinogenicit
y.
No sufficient
) Male & ] 500 ppm, evidence of
B6C3F1 Mice Dietary ) o [1]
Female 1000 ppm carcinogenicit
y.
Table 3: Genetic Toxicology
Test System Result Reference
Ames Test (Bacterial Reverse ]
) Negative [5]
Mutation Assay)
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Table 4: Reproductive and Developmental Toxicity

Study Type Species Findings Reference

No specific data

available for
trimethylthiourea. ]
Studies on other

thiourea derivatives

show varied effects.

Mechanism of Action: Goitrogenic Effects

Trimethylthiourea acts as a goitrogen, a substance that disrupts the normal function of the
thyroid gland. Its primary mechanism of action is the inhibition of thyroid peroxidase (TPO), a
key enzyme in the synthesis of thyroid hormones.[2][3] TPO is responsible for catalyzing the
iodination of tyrosine residues on the thyroglobulin protein, a critical step in the formation of
triiodothyronine (T3) and thyroxine (T4).[6][7][8][9] By inhibiting TPO, trimethylthiourea
reduces the production of these essential hormones.[2][3] This disruption of the hypothalamic-
pituitary-thyroid axis can lead to an overstimulation of the thyroid gland by thyroid-stimulating
hormone (TSH), resulting in thyroid hypertrophy (goiter) and, with chronic exposure, the
development of tumors.[2][3]
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Inhibition of Thyroid Hormone Synthesis by Trimethylthiourea.

Experimental Protocols
Carcinogenicity Bioassay (NTP Protocol)

A bioassay for the potential carcinogenicity of a mixture containing 80% trimethylthiourea and
15% dimethylthiourea was conducted using Fischer 344 rats and B6C3F1 mice.[1]

e Animal Model:
o 50 male and 50 female Fischer 344 rats per group.
o 50 male and 50 female B6C3F1 mice per group.
o 20 animals of each sex and species served as controls.

o Administration:
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o The test substance was administered in the feed.

o Rats: Dietary concentrations of 250 ppm (low dose) and 500 ppm (high dose).

o Mice: Dietary concentrations of 500 ppm (low dose) and 1,000 ppm (high dose).

e Duration:

o The compound was administered for 77 weeks.

o This was followed by an observation period of 29 weeks for rats and 14 weeks for mice.

» Endpoints Evaluated:

o Mortality and clinical observations.

o Mean body weight.

o Gross and microscopic pathology of all major tissues and organs upon necropsy.
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NTP Carcinogenicity Bioassay Workflow.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[10]
[11]

e Test System:
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o Multiple strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and
Escherichia coli (e.g., WP2uvrA) that are auxotrophic for a specific amino acid (e.qg.,
histidine for Salmonella).[5]

e Procedure:
o The tester strains are exposed to various concentrations of the test article.
o The exposure occurs on a minimal agar plate that lacks the essential amino acid.

o The assay is conducted both with and without a metabolic activation system (S9 mix from
rat liver homogenate) to mimic mammalian metabolism.[5]

e Endpoint:

o A positive result is indicated by a significant, dose-dependent increase in the number of
revertant colonies (colonies that have regained the ability to synthesize the essential
amino acid) compared to the negative control.[5]

Safe Handling and Personal Protective Equipment
(PPE)

o Engineering Controls: Handle trimethylthiourea in a well-ventilated area, preferably in a
chemical fume hood to avoid dust formation and inhalation.[1]

o Personal Protective Equipment:
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1]

o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. For larger quantities,
consider a chemical-resistant apron or coveralls.[1][12]

o Respiratory Protection: If engineering controls are insufficient or if dust is generated, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and
particulates.[1]
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» Hygiene Practices: Do not eat, drink, or smoke in areas where trimethylthiourea is handled.
Wash hands thoroughly after handling.[1]

Accidental Release and Disposal
e Spill Response:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE.
o For solid spills, carefully sweep or vacuum the material to avoid generating dust.
o Place the spilled material into a sealed container for disposal.

o Clean the spill area with a suitable solvent (e.g., 60-70% ethanol) followed by soap and

water.

» Disposal: Dispose of waste trimethylthiourea and contaminated materials in accordance
with local, regional, and national regulations. This may involve incineration at a licensed
chemical disposal facility.[1][2]

First Aid Measures

« Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3]
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This guide is intended for informational purposes for a professional audience and should not be
considered a substitute for a comprehensive Safety Data Sheet (SDS) and institutional safety
protocols. Always consult the most current SDS for trimethylthiourea before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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